4-chloro-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-chloro-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H18ClN3O2S/c25-17-8-6-16(7-9-17)24(29)26-23-21-14-31-15-22(21)27-28(23)18-10-12-20(13-11-18)30-19-4-2-1-3-5-19/h1-13H,14-15H2,(H,26,29)
• InChI Key: XTEIMEQDOAOEDA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)OC4=CC=CC=C4)NC(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H18ClN3O2S
• Molecular Weight: 447.9 g/mol
• CAS No.: 396719-98-5

Description

4-chloro-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C24H18ClN3O2S and its molecular weight is 447.94. The purity is usually 95%.
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Scientific Research Applications

Thiophenylhydrazonoacetates in Heterocyclic Synthesis

Research by Mohareb, Sherif, Gaber, Ghabrial, and Aziz (2004) explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield derivatives such as pyrazole, isoxazole, and pyrazolopyrimidine. This demonstrates the compound's utility in creating heterocyclic compounds with potential applications in material science, pharmaceuticals, and agrochemicals (Mohareb et al., 2004).

Anticancer and Antimicrobial Applications

The work by Hegazi, Mohamed, Dawood, and Badria (2010) on the synthesis of heterocycles from 1,4-dihydro-1-phenylindeno[1,2-c]pyrazole-3-carbohydrazide and their screening for cytotoxic activities highlights the relevance of structurally related compounds in developing potential anticancer agents. Their findings indicate that certain synthesized compounds exhibit significant cytotoxic potential (Hegazi et al., 2010).

Antimicrobial Activity of Heterocyclic Compounds

Gad-Elkareem, Abdel-fattah, and Elneairy (2011) studied the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, revealing their antimicrobial activities. This suggests the potential of such compounds in addressing bacterial and fungal infections (Gad-Elkareem et al., 2011).

Antioxidant Additives for Lubricating Oils

Amer, Hassan, Moawad, and Shaker (2011) investigated the synthesis of thiazoles as antioxidant additives for lubricating oils, demonstrating the compound's application in enhancing the oxidative stability of industrial products (Amer et al., 2011).

Molecular Docking and Quantum Chemical Calculations

Viji, Balachandran, Babiyana, Narayana, and Saliyan (2020) performed molecular docking and quantum chemical calculations on a related compound, providing insights into its molecular structure, spectroscopic data, and potential biological effects. This study underscores the importance of computational methods in predicting the interactions and functionalities of complex organic molecules (Viji et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes such as succinate dehydrogenase (sdh) in the mitochondrial respiratory chain .

Mode of Action

It’s suggested that the compound might interact with its target enzyme, possibly through hydrogen bonding and pi-pi interactions . This interaction could potentially inhibit the enzyme’s activity, leading to downstream effects.

Biochemical Pathways

This disruption could lead to a decrease in ATP production, affecting cellular energy metabolism .

Result of Action

Inhibition of sdh could potentially lead to a decrease in cellular energy production, affecting cell function and viability .